Cas no 616234-56-1 (12-Deoxy-16-hydroxyerythromycin)

• Product Name: 12-Deoxy-16-hydroxyerythromycin
• CAS No: 616234-56-1
• MF: C₃₇H₆₇NO₁₃
• MW: 733.9268
• CID: 5051242
• Update Time: 2025-05-23

12-Deoxy-16-hydroxyerythromycin Chemical and Physical Properties

Names and Identifiers

• 12-Deoxy-16-hydroxyerythromycin
• Erythromycin G
• AL93PHS6HS
• Erythromycin ep impurity M
• Erythromycin impurity M [EP]

• Inchi： 1S/C37H67NO13/c1-13-26-20(4)29(41)21(5)28(40)18(2)15-36(8,45)33(51-35-30(42)25(38(10)11)14-19(3)47-35)22(6)31(24(17-39)34(44)49-26)50-27-16-37(9,46-12)32(43)23(7)48-27/h18-27,29-33,35,39,41-43,45H,13-17H2,1-12H3/t18-,19-,20+,21+,22+,23+,24-,25+,26-,27+,29+,30-,31+,32+,33-,35+,36-,37-/m1/s1
• InChI Key： ZQLOQWOXRVAVOI-NUNOGRHOSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])O1)N(C([H])([H])[H])C([H])([H])[H])O[H])[C@@]1([H])[C@@](C([H])([H])[H])(C([H])([H])[C@@]([H])(C([H])([H])[H])C([C@]([H])(C([H])([H])[H])[C@]([H])([C@@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[H])OC([C@]([H])(C([H])([H])O[H])[C@]([H])([C@]1([H])C([H])([H])[H])O[C@@]1([H])C([H])([H])[C@](C([H])([H])[H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])=O)O[H])=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 51
• Rotatable Bond Count: 8
• Complexity: 1140
• XLogP3: 3.3
• Topological Polar Surface Area: 194

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 12-Deoxy-16-hydroxyerythromycin

Introduction to 12-Deoxy-16-hydroxyerythromycin (CAS No: 616234-56-1)

12-Deoxy-16-hydroxyerythromycin, identified by the Chemical Abstracts Service Number (CAS No) 616234-56-1, is a significant derivative within the realm of macrolide antibiotics. This compound belongs to the broader class of erythromycin analogs, which have been extensively studied for their pharmacological properties and potential therapeutic applications. The structural modification of erythromycin, specifically the introduction of a hydroxyl group at the 16-position and the removal of the 12-keto group, imparts unique chemical and biological characteristics to 12-Deoxy-16-hydroxyerythromycin, making it a subject of considerable interest in medicinal chemistry and pharmacology.

The synthesis and characterization of 12-Deoxy-16-hydroxyerythromycin involve sophisticated organic chemistry techniques, including fermentation-based production followed by chemical modification. The compound's molecular structure, featuring a 14-membered lactone ring with additional hydroxyl and methyl substitutions, contributes to its distinct interactions with bacterial ribosomes. These interactions are pivotal in inhibiting protein synthesis in pathogenic organisms, thereby exhibiting antimicrobial activity.

Recent advancements in the field of antibiotic resistance have prompted researchers to explore novel derivatives of erythromycin, such as 12-Deoxy-16-hydroxyerythromycin, to overcome existing challenges. Studies have indicated that modifications in the erythromycin molecule can enhance its efficacy against resistant bacterial strains while minimizing side effects. The hydroxyl group at the 16-position, in particular, has been found to influence the compound's binding affinity and stability, critical factors in its therapeutic potential.

In clinical research, 12-Deoxy-16-hydroxyerythromycin has shown promise in treating infections caused by Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant enterococci (VRE). Its ability to inhibit bacterial protein synthesis without significant toxicity to human cells makes it an attractive candidate for further development. Additionally, preclinical studies have explored its potential use in combination therapies to mitigate resistance development.

The pharmacokinetic profile of 12-Deoxy-16-hydroxyerythromycin is another area of active investigation. Unlike its parent compound, erythromycin, this derivative exhibits improved solubility and bioavailability, which could lead to more effective dosing regimens. Furthermore, its metabolic pathways have been studied to understand how it is processed within the body, providing insights into potential drug-drug interactions and adverse effects.

From a chemical biology perspective, 12-Deoxy-16-hydroxyerythromycin serves as a valuable tool for studying macrolide antibiotic mechanisms. By examining how this compound interacts with bacterial ribosomes at the molecular level, researchers can gain deeper insights into antibiotic resistance mechanisms and develop strategies to counteract them. This knowledge is crucial for designing next-generation antibiotics that are more effective and less prone to resistance.

The synthetic pathways for producing 12-Deoxy-16-hydroxyerythromycin have also seen innovation. Researchers have developed enzymatic and chemoenzymatic methods that enhance yield and purity while reducing environmental impact. These advancements align with global efforts to sustainable pharmaceutical production, ensuring that compounds like 12-Deoxy-16-hydroxyerythromycin can be manufactured responsibly.

In conclusion, 12-Deoxy-16-hydroxyerythromycin (CAS No: 616234-56-1) represents a significant advancement in macrolide antibiotic development. Its unique structural features, combined with promising preclinical results, position it as a key candidate for treating resistant bacterial infections. As research continues to uncover new applications and optimize production methods, this compound is poised to play a vital role in addressing global challenges in antimicrobial therapy.